Cas no 1807008-07-6 (1-Bromo-2-fluoro-6-iodo-4-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-6-iodo-4-nitrobenzene
• CAS No: 1807008-07-6
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4974022
• Update Time: 2023-08-24

1-Bromo-2-fluoro-6-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-6-iodo-4-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-6-4(8)1-3(10(11)12)2-5(6)9/h1-2H
• InChI Key： UHIXUZPPOAVGEZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1)[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8